Cas no 2228426-31-9 (3-4-(2-methylpropyl)phenoxypyrrolidine)

• Product Name: 3-4-(2-methylpropyl)phenoxypyrrolidine
• CAS No: 2228426-31-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6250459
• PubChem ID: 165867359
• Update Time: 2025-11-06

3-4-(2-methylpropyl)phenoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-4-(2-methylpropyl)phenoxypyrrolidine
• 3-[4-(2-methylpropyl)phenoxy]pyrrolidine
• EN300-1773114
• 2228426-31-9

• Inchi： 1S/C14H21NO/c1-11(2)9-12-3-5-13(6-4-12)16-14-7-8-15-10-14/h3-6,11,14-15H,7-10H2,1-2H3
• InChI Key： FAICVAJPNHCIBS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC(C)C)C1CNCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-4-(2-methylpropyl)phenoxypyrrolidine

Comprehensive Overview of 3-4-(2-methylpropyl)phenoxypyrrolidine (CAS No. 2228426-31-9)

In the realm of organic chemistry and pharmaceutical research, 3-4-(2-methylpropyl)phenoxypyrrolidine (CAS No. 2228426-31-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine backbone and phenoxy substituent, is a subject of interest for researchers exploring novel bioactive molecules. Its 2-methylpropyl group further enhances its lipophilicity, making it a candidate for drug delivery systems and targeted therapies.

The chemical structure of 3-4-(2-methylpropyl)phenoxypyrrolidine features a pyrrolidine ring linked to a phenoxy moiety, which is substituted with a 2-methylpropyl group at the para position. This arrangement is pivotal for its interactions with biological targets, particularly in the central nervous system (CNS). Recent studies suggest that derivatives of pyrrolidine exhibit promising pharmacological activities, including anti-inflammatory and neuroprotective effects, aligning with current trends in neurodegenerative disease research.

One of the most searched questions in AI-driven drug discovery platforms is: "What are the potential therapeutic applications of pyrrolidine-based compounds?" This reflects the growing curiosity about 3-4-(2-methylpropyl)phenoxypyrrolidine and its analogs. Researchers are particularly intrigued by its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The compound's ability to cross the blood-brain barrier (BBB) also makes it a candidate for treating CNS disorders, such as Parkinson's and Alzheimer's diseases.

From a synthetic chemistry perspective, the preparation of 3-4-(2-methylpropyl)phenoxypyrrolidine involves multi-step organic reactions, including alkylation and etherification. Its CAS No. 2228426-31-9 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. The compound's molecular weight and logP value are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, a cornerstone of modern drug development.

In the context of green chemistry, there is increasing demand for sustainable synthesis routes for heterocyclic compounds like 3-4-(2-methylpropyl)phenoxypyrrolidine. Researchers are exploring catalytic methods and biocatalysis to reduce environmental impact, a trend echoed in academic publications and industry reports. This aligns with the broader push for eco-friendly pharmaceuticals, a topic frequently searched in scientific forums.

The market potential of 3-4-(2-methylpropyl)phenoxypyrrolidine is also noteworthy. With the rise of personalized medicine, there is a surge in demand for small-molecule modulators that can target specific pathways. The compound's structural versatility allows for derivatization, enabling the creation of libraries for high-throughput screening (HTS). This is particularly relevant for oncology research, where kinase inhibitors and receptor antagonists are highly sought after.

In summary, 3-4-(2-methylpropyl)phenoxypyrrolidine (CAS No. 2228426-31-9) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable synthesis. Its pyrrolidine core and phenoxy substituent offer a wealth of opportunities for innovation, making it a compound to watch in the coming years. As AI-assisted research continues to evolve, the exploration of such bioactive molecules will undoubtedly accelerate, paving the way for groundbreaking therapies.